Cas no 2649057-63-4 (6-(2-isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran)

• Product Name: 6-(2-isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran
• CAS No: 2649057-63-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6327326
• PubChem ID: 165704818
• Update Time: 2025-05-20

6-(2-isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran Chemical and Physical Properties

Names and Identifiers

• 6-(2-isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran
• 2649057-63-4
• EN300-1754290

• Inchi： 1S/C13H15NO2/c1-13(2,14-9-15)12-4-3-11-8-16-6-5-10(11)7-12/h3-4,7H,5-6,8H2,1-2H3
• InChI Key： PEPPHSAROQNMPJ-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 6-(2-isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran

6-(2-Isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran: A Comprehensive Overview

6-(2-isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran, also known by its CAS registry number 2649057-63-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene ring and a pyran ring. The presence of the isocyanato group (-NCO) in the structure introduces unique reactivity and functionalization potential, making it a valuable building block in various chemical syntheses.

The structure of 6-(2-isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran consists of a benzopyran skeleton with a dihydro ring system at positions 3 and 4. The isocyanato group is attached to a propan-2-yl substituent at position 6 of the benzopyran ring. This substitution pattern provides the molecule with both aromaticity and reactive functionalities, making it suitable for applications in polymer chemistry, drug design, and advanced materials.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of polyurethanes and other polymeric materials. The isocyanato group reacts with hydroxyl or amine groups to form urea linkages, enabling the creation of cross-linked polymer networks with enhanced mechanical properties. Researchers have demonstrated that incorporating 6-(2-isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran into polymer formulations can lead to materials with improved thermal stability and mechanical resilience.

In addition to its role in polymer chemistry, this compound has shown promise in the field of drug delivery systems. The benzopyran framework is known for its ability to act as a scaffold for bioactive molecules, while the isocyanato group can be used to functionalize the molecule with targeting ligands or therapeutic agents. Recent research has explored the use of this compound as a carrier for anti-cancer drugs, where its biocompatibility and controlled release properties have been extensively studied.

The synthesis of 6-(2-isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent functionalization to introduce the isocyanato group. Optimization of these reaction conditions has been a focus of recent studies, with researchers aiming to improve yield and purity while minimizing side reactions.

Beyond its chemical synthesis and applications, this compound has also been investigated for its photophysical properties. The conjugated π-system in the benzopyran ring allows for strong absorption in the UV-vis spectrum, making it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit efficient charge transport properties, contributing to improved device performance.

In conclusion, 6-(2-isocyanatopropan-2-yl)-3,4-dihydro-1H-2-benzopyran (CAS No. 2649057-63-) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of aromaticity and reactivity makes it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potential uses and improved synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.